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Compound of Interest

Compound Name: Allyl tribromoacetate

Cat. No.: B15486424 Get Quote

An In-depth Technical Guide on Allyl Tribromoacetate

This technical guide provides essential information regarding the molecular properties of allyl
tribromoacetate, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data
Allyl tribromoacetate is an ester consisting of an allyl group and a tribromoacetate group. Its

fundamental molecular characteristics are summarized below.

Quantitative Molecular Information
The molecular formula and weight are crucial for stoichiometric calculations in chemical

reactions, analytical characterization, and drug design.

Property Value

Molecular Formula C5H5Br3O2[1]

Molecular Weight 336.8 g/mol [1]

IUPAC Name prop-2-enyl 2,2,2-tribromoacetate[1]

Molecular Composition
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The structural composition of allyl tribromoacetate is derived from its constituent elements, as

illustrated in the following diagram.

Elemental Composition of Allyl Tribromoacetate
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Caption: Elemental composition of Allyl Tribromoacetate.

Methodologies and Protocols
The determination of the molecular weight and formula of a chemical compound like allyl
tribromoacetate is typically achieved through a combination of analytical techniques. As this

document is a summary of known properties, detailed experimental protocols for its initial

discovery and characterization are not provided. The standard methods for such a

determination would include:

Mass Spectrometry: To determine the mass-to-charge ratio of the molecule, which directly

gives the molecular weight.

Elemental Analysis: To determine the percentage composition of each element in the

compound, from which the empirical formula can be derived.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and

confirm the connectivity of atoms, which, in conjunction with other data, confirms the
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molecular formula.

These are standard analytical procedures and are not presented here as specific experimental

protocols. No signaling pathways are associated with the chemical properties of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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